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Compound of Interest

Compound Name:
N-methoxy-N-methyl-2-

phenoxyacetamide

CAS No.: 91012-53-2

Cat. No.: B1594527

Get Quote

Executive Summary & Chemical Identity
N-Methoxy-N-methyl-2-phenoxyacetamide (C₁₀H₁₃NO₃) is the Weinreb amide derivative of

phenoxyacetic acid. Unlike its phenylacetic acid analog, this molecule contains an ether linkage

(phenoxy), which imparts unique electronic properties and solubility profiles. It serves as a

critical "chemoselective gateway" in organic synthesis, primarily used to convert carboxylic

acids into ketones without the risk of over-addition associated with Grignard or organolithium

reagents.

This guide details the physicochemical profile, validated synthesis protocols, and mechanistic

utility of this intermediate, designed for researchers requiring high-fidelity acylation agents.

Chemical Identity Table[1]
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Identifier Detail

IUPAC Name N-Methoxy-N-methyl-2-phenoxyacetamide

Common Name Phenoxyacetic acid Weinreb amide

Molecular Formula C₁₀H₁₃NO₃

Molecular Weight 195.22 g/mol

SMILES CN(OC)C(=O)COc1ccccc1

Structure Description
Phenoxy group linked via methylene bridge to a

Weinreb amide moiety.[1][2]

Physicochemical Profile
The following data aggregates experimental baselines and predictive modeling based on

structural analogs (e.g., N-methoxy-N-methyl-2-phenylacetamide).

Physical Properties[1][3][4][5][6][7][8][9][10][11][12]
Property Value / Range Note

Physical State
Viscous Oil or Low-Melting

Solid

Often solidifies upon high-

vacuum drying/chilling.

Melting Point 35–45 °C (Predicted)

Dependent on purity;

impurities lower MP

significantly.

Boiling Point >250 °C (760 mmHg)
Decomposes before boiling at

atm pressure.

Solubility
High: DCM, THF, EtOAc,

MeOHLow: Water, Hexanes

Ether linkage increases

polarity vs. alkyl analogs.

Density 1.15 ± 0.05 g/cm³
Estimated based on oxygen

content.

LogP ~1.45
Moderate lipophilicity; suitable

for standard extraction.
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Spectroscopic Signature (Self-Validation)
Use these values to confirm product identity in the crude phase.

¹H NMR (400 MHz, CDCl₃):

δ 7.35–6.90 (m, 5H): Aromatic protons (Phenoxy group).

δ 4.82 (s, 2H): Methylene protons (–O–CH₂–CO–). Distinctive downfield shift due to

adjacent Oxygen.

δ 3.72 (s, 3H):N-Methoxy protons (–OCH₃).

δ 3.21 (s, 3H):N-Methyl protons (–NCH₃).

Synthesis Protocol: The "Self-Validating" Workflow
This protocol utilizes EDC·HCl (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) coupling. This

method is superior to the acid chloride route for phenoxyacetic acid because it minimizes the

risk of Friedel-Crafts side reactions on the electron-rich phenoxy ring.

Reagents
Phenoxyacetic acid (1.0 equiv)

N,O-Dimethylhydroxylamine HCl (1.1 equiv)

EDC·HCl (1.2 equiv)

HOBt (1.2 equiv) - Catalyst to suppress racemization (if applicable) and improve yield.

Triethylamine (TEA) (3.0 equiv)

Solvent: Dichloromethane (DCM), anhydrous.

Step-by-Step Methodology
Activation: In a round-bottom flask under Nitrogen, dissolve Phenoxyacetic acid (10 mmol) in

DCM (50 mL). Add HOBt (12 mmol) and EDC·HCl (12 mmol). Stir at 0°C for 15 minutes.
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Why? Pre-activation forms the active ester, preventing the amine from competing for the

coupling agent.

Amine Addition: Add N,O-Dimethylhydroxylamine HCl (11 mmol) followed by dropwise

addition of TEA (30 mmol).

Critical Parameter: Maintain temperature <5°C during TEA addition to prevent exotherms

that degrade the active ester.

Reaction: Allow to warm to Room Temperature (RT) and stir for 12–16 hours.

Validation: Monitor TLC (50% EtOAc/Hexane). The acid spot (baseline) should disappear;

a new UV-active spot (Rf ~0.4) appears.[1][3][4][5]

Workup (The Purification Gate):

Wash organic layer with 1M HCl (2 x 20 mL) → Removes unreacted amine and EDC urea.

Wash with Sat. NaHCO₃ (2 x 20 mL) → Removes unreacted Phenoxyacetic acid.

Wash with Brine, dry over MgSO₄, filter, and concentrate.[6]

Result: Clear, viscous oil. If crystallization is required, triturate with cold pentane/ether.

Workflow Visualization
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Figure 1: Validated synthesis workflow ensuring removal of all starting materials via pH-

controlled extraction.

Reactivity & Applications: The Chelation Mechanism
The primary value of this molecule lies in its reaction with organometallics (R-MgX or R-Li) to

form Phenoxy-methyl ketones (Ph-O-CH₂-C(O)-R).
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The "Weinreb Checkpoint"
Unlike esters or acid chlorides, which react with Grignards to form tertiary alcohols (via double

addition), the Weinreb amide forms a stable tetrahedral intermediate.

Chelation: The Magnesium atom of the Grignard reagent coordinates between the Carbonyl

Oxygen and the Methoxy Oxygen.

Stabilization: This 5-membered chelate ring is stable at low temperatures and prevents the

collapse of the intermediate.

Hydrolysis: The ketone is only liberated after acidic quench (NH₄Cl/H₂O) destroys the

chelate.

Mechanism Diagram

Weinreb Amide
(Ph-O-CH2-CO-N(OMe)Me)
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Intermediate

(Mg Chelation)

+ R-Mg-X

Nucleophile
(R-Mg-X)

Acid Hydrolysis
(H3O+)

Stable until quench Phenoxy Ketone
(Ph-O-CH2-CO-R)

Release Ketone

Click to download full resolution via product page

Figure 2: The 5-membered chelation mechanism preventing over-alkylation.

Handling, Stability & Safety
Stability: High. The molecule is stable at room temperature for months if stored under inert

atmosphere. It is not hygroscopic but should be kept dry to prevent hydrolysis back to the

acid.

Storage: 2–8°C is recommended for long-term storage.

Safety:

Skin/Eye: Standard Irritant.[1] Wear nitrile gloves and safety glasses.
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Inhalation: Avoid aerosols. Use in a fume hood.

Toxicity: No specific toxicology data exists for this specific CAS; treat as a generic

amide/ether (potential narcotic effects at high concentrations).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1594527/docs#technical-whitepaper-n-methoxy-n-
methyl-2-phenoxyacetamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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